Cas no 1491206-60-0 (tert-butyl 5-(chlorosulfonyl)thiophene-3-carboxylate)

• Product Name: tert-butyl 5-(chlorosulfonyl)thiophene-3-carboxylate
• CAS No: 1491206-60-0
• MF: C₉H₁₁ClO₄S₂
• MW: 282.764239549637
• MDL: MFCD21224929
• CID: 5190382
• PubChem ID: 65397128
• Update Time: 2025-06-13

tert-butyl 5-(chlorosulfonyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(chlorosulfonyl)thiophene-3-carboxylate

• MDL： MFCD21224929
• Inchi： 1S/C9H11ClO4S2/c1-9(2,3)14-8(11)6-4-7(15-5-6)16(10,12)13/h4-5H,1-3H3
• InChI Key： KBJAMRIOIWWUOQ-UHFFFAOYSA-N
• SMILES： C1SC(S(Cl)(=O)=O)=CC=1C(OC(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on tert-butyl 5-(chlorosulfonyl)thiophene-3-carboxylate

Research Brief on tert-Butyl 5-(Chlorosulfonyl)thiophene-3-carboxylate (CAS: 1491206-60-0) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl 5-(chlorosulfonyl)thiophene-3-carboxylate (CAS: 1491206-60-0) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This sulfonyl chloride derivative of thiophene carboxylate exhibits unique reactivity that makes it valuable for constructing complex molecular architectures, particularly in drug discovery programs targeting protein-protein interactions and enzyme modulation. Recent studies highlight its role as a versatile building block for the development of kinase inhibitors, covalent protein modifiers, and PROTAC (Proteolysis Targeting Chimera) molecules.

Structural analysis reveals that the tert-butyl ester group provides steric protection during synthetic transformations, while the chlorosulfonyl moiety serves as an excellent leaving group for nucleophilic substitution reactions. A 2023 study in the Journal of Medicinal Chemistry demonstrated its application in creating irreversible inhibitors of Bruton's tyrosine kinase (BTK), where the thiophene core facilitated optimal positioning of warhead groups in the ATP-binding pocket. The electron-withdrawing carboxylate group was found to enhance the reactivity of adjacent positions for subsequent functionalization.

In synthetic methodology development, researchers at MIT recently reported (Nature Chemistry, 2024) a novel photoredox-catalyzed coupling reaction using 1491206-60-0 as a radical acceptor. The protocol enabled efficient C-S bond formation under mild conditions, expanding the toolbox for sulfur-containing heterocycle synthesis. This advancement addresses longstanding challenges in incorporating sulfone groups into complex molecules while maintaining functional group compatibility.

From a safety and handling perspective, new stability studies (Chemical Research in Toxicology, 2023) have characterized the compound's decomposition pathways, identifying optimal storage conditions at -20°C under argon atmosphere. The research team developed predictive models for shelf-life based on moisture content and temperature variations, providing crucial guidelines for industrial-scale applications.

Looking forward, computational studies predict expanding applications of this scaffold in covalent drug discovery. Molecular docking simulations suggest the thiophene sulfonyl chloride motif can target non-catalytic cysteine residues in challenging protein targets, potentially enabling new therapeutic approaches for undruggable targets in oncology and inflammatory diseases.